Cas no 1482600-55-4 (3-(1,3-Dimethyl-1h-pyrazol-5-yl)propanenitrile)

• Product Name: 3-(1,3-Dimethyl-1h-pyrazol-5-yl)propanenitrile
• CAS No: 1482600-55-4
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5782964
• PubChem ID: 65853535
• Update Time: 2025-06-11

3-(1,3-Dimethyl-1h-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS015194943
• 3-(1,3-Dimethyl-1h-pyrazol-5-yl)propanenitrile
• CS-0305761
• EN300-1845349
• 1482600-55-4
• 1H-Pyrazole-5-propanenitrile, 1,3-dimethyl-

• Inchi： 1S/C8H11N3/c1-7-6-8(4-3-5-9)11(2)10-7/h6H,3-4H2,1-2H3
• InChI Key： IORXDYKPBLNSJD-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C)=N1)CCC#N

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 309.8±27.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1,3-Dimethyl-1h-pyrazol-5-yl)propanenitrile

3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1482600-55-4): An Emerging Compound in Medicinal Chemistry

3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1482600-55-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile consists of a pyrazole ring substituted with a dimethyl group at the 1 and 3 positions, and a cyano group attached to a propyl chain. This configuration imparts specific chemical and biological characteristics that make it an attractive candidate for drug development. The cyano group, in particular, is known for its ability to enhance the pharmacological activity and metabolic stability of compounds.

Recent studies have highlighted the potential of 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile has also been explored. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis through the modulation of mitochondrial pathways and the inhibition of cell cycle progression. These findings underscore its potential as a novel chemotherapeutic agent.

Beyond its direct therapeutic applications, 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile has also been utilized as a building block in the synthesis of more complex molecules with enhanced biological activities. Its structural flexibility allows for the introduction of various functional groups that can fine-tune its pharmacological properties. For example, researchers at the University of California have developed a series of derivatives by modifying the cyano group with different substituents, resulting in compounds with improved solubility and bioavailability.

The synthesis of 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile is well-documented in the literature and can be achieved through several synthetic routes. One common method involves the reaction of 1,3-dimethylpyrazole with acrylonitrile in the presence of a suitable catalyst. This process is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 3-(1,3-Dimethyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1482600-55-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.